N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)pyridine-3-sulfonamide

• IUPAC Name: N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H14FN3O3S/c16-11-3-1-4-13(7-11)19-10-12(8-15(19)20)18-23(21,22)14-5-2-6-17-9-14/h1-7,9,12,18H,8,10H2
• InChI Key: PVICBEQSVACSPG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)NS(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C15H14FN3O3S
• Molecular Weight: 335.4 g/mol
• CAS No.: 905687-06-1

Description

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C15H14FN3O3S and its molecular weight is 335.35. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)pyridine-3-sulfonamide and its derivatives are utilized in catalytic processes. For instance, a fluorous (S) pyrrolidine sulfonamide has been used as an efficient promoter for highly enantioselective aldol reactions. This organocatalyst can be recovered and reused multiple times without significant loss of catalytic activity and stereoselectivity (Zu et al., 2008).

Pharmaceutical Research

In pharmaceutical research, phenyl (3-phenylpyrrolidin-3-yl)sulfone series, closely related to the specified compound, have been identified as selective RORγt inverse agonists. These compounds show promising pharmacokinetic profiles and potential in the inhibition of IL-17 production in various models, indicating their therapeutic potential (Duan et al., 2019).

Chemical Synthesis and Modifications

The compound and its related sulfonamides have been central in chemical synthesis and structural modifications. For example, a study outlined the synthesis of N-(3-phenylprop-2-yn-1-yl)-sulfonamides from serine and threonine, leading to the formation of pyrrolidin-3-ones, demonstrating the versatility in chemical rearrangements (Králová et al., 2019).

Synthesis of Biphenyl-4-Sulfonamides

An efficient method for synthesizing N-(pyridin-2-ylmethyl) biphenyl-4-sulfonamides was developed, showcasing the compound's role in advancing synthesis methodologies. This process is superior to existing procedures for synthesizing similar compounds (Zhiyou et al., 2015).

Development of Sensitive Detection Techniques

The compound and its derivatives are instrumental in developing sensitive detection techniques in chemical, biological, and environmental sciences. For instance, a reaction-based fluorescent probe using a similar sulfonamide structure demonstrated high selectivity and sensitivity in detecting thiophenols (Wang et al., 2012).

Advancements in Fluorination Techniques

Advancements in fluorination techniques have been made using N-arylsulfonamides, enabling the synthesis of 4-fluorophenyl sulfonamides, showcasing the compound's importance in chemical transformations (Buckingham et al., 2015).